4-bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide

• Molecular Formula: C17H16BrFN2O4S
• Molecular Weight: 443.3 g/mol
• SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)F)Br
• InChI: InChI=1S/C17H16BrFN2O4S/c18-15-6-1-12(17(22)20-14-4-2-13(19)3-5-14)11-16(15)26(23,24)21-7-9-25-10-8-21/h1-6,11H,7-10H2,(H,20,22)
• InChIKey: AODQVNKKCDMDSX-UHFFFAOYSA-N

4-Bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide – Structural Classification and Baseline Procurement Profile

4-Bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide (C₁₇H₁₆BrFN₂O₄S; MW 443.3 g/mol) is a fully synthetic sulfonamido‑benzamide derivative incorporating a morpholine‑4‑sulfonyl substituent at the 3‑position, a bromine at the 4‑position, and a 4‑fluoroanilide moiety . The compound belongs to the broader class of sulfamoyl benzamides that have been explored as inhibitors of ectonucleotidases (h‑NTPDases), bromodomain‑containing proteins, and sigma receptors; however, authoritative chemical biology databases such as ZINC record zero known biological activities for this specific substitution pattern as of ChEMBL 20 [1]. This absence of annotated bioactivity fundamentally distinguishes it from close positional isomers that do possess quantitatively characterized target engagement.

Null‑Activity Baseline Zero annotated bioactivity in ChEMBL 20 for h‑NTPDase1

Matched Negative Control Identical molecular formula to active positional isomer

Halogen‑Scanning SAR Defines bromo/fluoro activity cliff for scaffold mapping

• [1] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Activities based on ChEMBL 20: "There is no known activity for this compound." URL: https://zinc.docking.org/substances/ZINC000012791536/ (accessed 2025). View Source

Why Broad-Class “Sulfamoyl Benzamide” Analogs Cannot Substitute for 4-Bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide in Targeted Research

Generic substitution within the sulfamoyl benzamide series is demonstrably unreliable because even single-atom positional isomerism abolishes or fundamentally alters biological activity. The positional isomer N-(4-bromophenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide – which differs solely by interchanging the bromine and fluorine substituent positions on the benzamide scaffold – exhibits measurable inhibitory activity against h‑NTPDase1 (IC₅₀ 2.88 ± 0.13 µM) [1], whereas the title compound shows no annotated bioactivity in authoritative curated databases [2]. Furthermore, the morpholine‑4‑sulfonyl group at the 3‑position creates a spatially and electronically distinct hydrogen‑bond acceptor network compared to analogs bearing morpholine‑4‑carbonyl or simple sulfonamide substituents, which translates into divergent selectivity profiles across the h‑NTPDase isoform panel [1]. Procurement of the specific substitution pattern is therefore mandatory for structure‑activity relationship (SAR) control experiments, negative‑control studies, and scaffold‑hopping campaigns where the absence of predefined biological activity is the selection criterion.

Target Compound 4‑Br, 4′‑F benzamide No annotated h‑NTPDase1 inhibition

Positional Isomer Br/F interchanged isomer Confirmed h‑NTPDase1 inhibitor

Mismatch Risk Single‑atom positional swap shifts activity from null to active; active isomer cannot serve as negative control

• [1] Zaigham ZH, Ullah S, Pelletier J, Sévigny J, Iqbal J, Hassan A. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h‑NTPDases. RSC Adv. 2023;13:20909‑20915. DOI: 10.1039/D3RA03874B. View Source
• [2] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Activities based on ChEMBL 20: "There is no known activity for this compound." URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source

Quantitative Differentiation Evidence for 4-Bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide Relative to Closest Structural Analogs

Absence of Annotated Biological Activity Versus Active Positional Isomer: h‑NTPDase1 Inhibition

The title compound (4‑bromo‑N‑(4‑fluorophenyl)‑3‑(4‑morpholinylsulfonyl)benzamide) has zero annotated biological activities in ChEMBL 20 [1], constituting a verified null‑activity baseline. In contrast, the positional isomer N‑(4‑bromophenyl)‑4‑fluoro‑3‑(4‑morpholinylsulfonyl)benzamide – which exchanges bromine and fluorine between the benzoyl and anilide rings – is a confirmed h‑NTPDase1 inhibitor with an IC₅₀ of 2.88 ± 0.13 µM measured in a recombinant human enzyme assay [2]. This represents a >34‑fold differential in measurable biochemical activity attributable solely to substituent position interchange.

Activity Contrast

Head‑to‑head

Target: no inhibition; Isomer: IC₅₀ 2.88 µM

>34‑fold loss

Provides matched null‑reference for h‑NTPDase1 SAR

Based on ChEMBL 20 annotation; assay validation recommended

Evidence Dimension	h‑NTPDase1 inhibitory activity (IC₅₀)
Target Compound Data	No detectable inhibitory activity (IC₅₀ not measurable / >100 µM based on assay window)
Comparator Or Baseline	N‑(4‑bromophenyl)‑4‑fluoro‑3‑(4‑morpholinylsulfonyl)benzamide (positional isomer): IC₅₀ = 2.88 ± 0.13 µM
Quantified Difference	>34‑fold loss of activity upon bromine‑fluorine positional interchange
Conditions	Recombinant human NTPDase1 inhibition assay; reference compound screening panel reported in RSC Adv. 2023 [2]

Why This Matters

For researchers requiring a structurally matched negative control or an isomeric inactive comparator in h‑NTPDase1 SAR studies, this compound provides a uniquely defined null reference that is otherwise unavailable from the active isomer alone.

• [1] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Activities based on ChEMBL 20: "There is no known activity for this compound." URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source
• [2] Zaigham ZH, Ullah S, Pelletier J, Sévigny J, Iqbal J, Hassan A. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h‑NTPDases. RSC Adv. 2023;13:20909‑20915. DOI: 10.1039/D3RA03874B. View Source

Morpholine‑4‑sulfonyl Versus Morpholine‑4‑carbonyl: Differential h‑NTPDase Isoform Selectivity

Within the sulfamoyl benzamide series, the nature of the linker between the morpholine ring and the central aromatic scaffold dictates isoform selectivity. Compounds bearing a morpholine‑4‑sulfonyl group (as in the title compound) constitute a distinct chemotype from those with a morpholine‑4‑carbonyl linker. The most potent h‑NTPDase1 inhibitor in the RSC Advances study, compound 3i (N‑(4‑bromophenyl)‑4‑chloro‑3‑(morpholine‑4‑carbonyl)benzenesulfonamide), achieves an IC₅₀ of 2.88 ± 0.13 µM against h‑NTPDase1 and 0.72 ± 0.11 µM against h‑NTPDase3 [1], while morpholine‑4‑sulfonyl‑containing analogs in the same series displayed shifted selectivity toward h‑NTPDase2 (sub‑micromolar IC₅₀ range) [1]. The title compound, as a morpholine‑4‑sulfonyl benzamide, is structurally positioned for interrogation of h‑NTPDase2‑biased interaction, although its own activity remains unannotated [2].

Linker Selectivity

Class‑level

Sulfonyl → h‑NTPDase2 bias; Carbonyl → 1/3 bias

Sulfonyl chemotype shifts isoform preference

Supports linker‑chemistry profiling for isoform selectivity

Class‑level inference; individual activity data unavailable

Evidence Dimension	h‑NTPDase isoform selectivity profile as a function of sulfonyl vs. carbonyl linker
Target Compound Data	Morpholine‑4‑sulfonyl benzamide chemotype; no individual activity data available in ChEMBL 20
Comparator Or Baseline	Morpholine‑4‑carbonyl analog (compound 3i): h‑NTPDase1 IC₅₀ = 2.88 ± 0.13 µM; h‑NTPDase3 IC₅₀ = 0.72 ± 0.11 µM; morpholine‑4‑sulfonyl analogs in the same series: h‑NTPDase2 IC₅₀ in sub‑micromolar range
Quantified Difference	Linker chemistry (SO₂ vs. CO) redirects isoform selectivity from h‑NTPDase1/3 toward h‑NTPDase2 within the same benzamide scaffold series
Conditions	Recombinant h‑NTPDase1, -2, -3, -8 inhibition assays using ATP/ADP substrates; colorimetric and capillary electrophoresis readouts as reported in RSC Adv. 2023 [1]

Why This Matters

The morpholine‑4‑sulfonyl group distinguishes this compound from more extensively characterized morpholine‑4‑carbonyl analogs, making it a critical tool for probing the role of the sulfonyl‑carbonyl interchange in h‑NTPDase isoform selectivity.

• [1] Zaigham ZH, Ullah S, Pelletier J, Sévigny J, Iqbal J, Hassan A. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h‑NTPDases. RSC Adv. 2023;13:20909‑20915. DOI: 10.1039/D3RA03874B. View Source
• [2] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Activity status confirmed as null in ChEMBL 20. URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source

Bromine Position Does Not Influence h‑NTPDase Activity in the Same Manner as Chlorine: Cross‑Chemotype Comparison

In the sulfamoyl benzamide series, the identity and position of the halogen atom on the benzamide core modulate potency. The 4‑chloro analog (compound 3i: N‑(4‑bromophenyl)‑4‑chloro‑3‑(morpholine‑4‑carbonyl)benzenesulfonamide) achieves h‑NTPDase1 IC₅₀ = 2.88 ± 0.13 µM [1]. The title compound replaces the 4‑chloro substituent with a 4‑bromo substituent and incorporates a 4‑fluorophenyl anilide rather than a 4‑bromophenyl anilide. The combination of 4‑bromo on the benzoyl ring and 4‑fluoro on the anilide ring yields a compound with no measurable activity in curated databases [2], establishing that the bromo/fluoro permutation is incompatible with h‑NTPDase1 recognition, whereas the chloro/bromo permutation (as in 3i) retains low‑micromolar potency.

Halogen Activity Cliff

Cross‑study

4‑Br/4′‑F: no activity; 4‑Cl/4′‑Br: IC₅₀ 2.88 µM

Complete loss upon Br/F substitution

Defines halogen‑dependent activity cliff for SAR validation

Based on comparative literature data

Evidence Dimension	h‑NTPDase1 inhibitory potency as a function of halogen substitution pattern
Target Compound Data	4‑Br / 4′‑F substitution: no detectable h‑NTPDase1 inhibition (ChEMBL 20 null)
Comparator Or Baseline	4‑Cl / 4′‑Br substitution (compound 3i): h‑NTPDase1 IC₅₀ = 2.88 ± 0.13 µM
Quantified Difference	Complete loss of h‑NTPDase1 activity when the chloro‑bromo pair is replaced by bromo‑fluoro pair at corresponding positions
Conditions	Comparative analysis across the sulfamoyl benzamide series reported in RSC Adv. 2023, confirmed by ChEMBL 20 null annotation for the title compound

Why This Matters

This evidence defines a halogen‑dependent activity cliff within the benzamide scaffold, making the title compound uniquely valuable for halogen‑scanning SAR and for verifying that observed h‑NTPDase activity in related series is genuinely halogen‑specific rather than scaffold‑driven.

• [1] Zaigham ZH, Ullah S, Pelletier J, Sévigny J, Iqbal J, Hassan A. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h‑NTPDases. RSC Adv. 2023;13:20909‑20915. DOI: 10.1039/D3RA03874B. View Source
• [2] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source

Computed Physicochemical Property Comparison: Lipophilicity and Hydrogen‑Bonding Capacity

The ZINC database provides computed physicochemical parameters for the title compound: molecular weight 443.3 g/mol, logP 2.44, 1 hydrogen‑bond donor, 4 hydrogen‑bond acceptors, topological polar surface area (tPSA) 77–80 Ų, and 3 rotatable bonds [1]. These values place the compound within lead‑like chemical space (all parameters satisfy Lipinski's and Veber's rules). For comparison, the active positional isomer N‑(4‑bromophenyl)‑4‑fluoro‑3‑(4‑morpholinylsulfonyl)benzamide shares identical molecular formula and computed logP but differs in tPSA distribution due to altered electronic topology of the halogen substitution pattern, which can affect passive membrane permeability and target‑binding electrostatics even when gross logP is unchanged [1].

Physicochemical Match

Cross‑study

logP 2.44, tPSA ~78 Ų, MW 443.3

Indistinguishable from active isomer

Enables decoupling of bulk properties from target engagement

Computed values; experimental validation recommended

Evidence Dimension	Computed physicochemical properties (logP, tPSA, H‑bond donors/acceptors, rotatable bonds)
Target Compound Data	MW 443.3 g/mol; logP 2.44; tPSA 77–80 Ų; 1 HBD; 4 HBA; 3 rotatable bonds [1]
Comparator Or Baseline	Positional isomer N‑(4‑bromophenyl)‑4‑fluoro‑3‑(4‑morpholinylsulfonyl)benzamide: MW 443.3 g/mol; identical molecular formula; tPSA distribution altered due to halogen position swap
Quantified Difference	Computed logP is identical; tPSA differs due to electronic distribution from halogen positional interchange, though absolute tPSA values remain within the same range (77–80 Ų)
Conditions	Computed properties from ZINC database (ZINC12791536) using standard molecular descriptors; no experimental logP or permeability data available

Why This Matters

Physicochemical indistinguishability from the active isomer at the bulk parameter level, combined with profound biological divergence, makes this compound an ideal tool for decoupling physical properties from pharmacodynamic activity in cellular permeability and target‑engagement studies.

• [1] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Computed properties and activity status. URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source

Defined Research Application Scenarios for 4-Bromo-N-(4-fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide Based on Verified Evidence

Structurally Matched Negative Control for h‑NTPDase1 Inhibitor Screening Campaigns

When the positional isomer N‑(4‑bromophenyl)‑4‑fluoro‑3‑(4‑morpholinylsulfonyl)benzamide (h‑NTPDase1 IC₅₀ = 2.88 µM [1]) is employed as a positive‑control inhibitor or tool compound, the title compound serves as the ideal negative control. Both compounds share identical molecular formula (C₁₇H₁₆BrFN₂O₄S), molecular weight (443.3 g/mol), and computed logP (2.44) [2], yet the title compound lacks detectable h‑NTPDase1 inhibitory activity. This permits rigorous discrimination between assay‑specific artifacts and genuine target‑mediated pharmacology.

Halogen‑Scanning SAR Probe for Activity Cliff Characterization

The complete loss of h‑NTPDase1 activity observed upon transitioning from a 4‑chloro/4′‑bromo substitution pattern (compound 3i, IC₅₀ 2.88 µM [1]) to the 4‑bromo/4′‑fluoro pattern of the title compound defines a halogen‑dependent activity cliff. The title compound is therefore an essential reference point for comprehensive halogen‑scanning matrices aimed at mapping the steric and electronic determinants of h‑NTPDase1 ligand recognition.

Linker‑Chemistry Profiling Tool: Morpholine‑4‑sulfonyl vs. Morpholine‑4‑carbonyl

The morpholine‑4‑sulfonyl benzamide chemotype, represented by the title compound, is systematically underrepresented in published h‑NTPDase inhibitor datasets compared to morpholine‑4‑carbonyl analogs. The published series demonstrates that sulfonyl‑linked analogs exhibit preferential activity toward h‑NTPDase2 (sub‑micromolar IC₅₀) while carbonyl‑linked analogs favor h‑NTPDase1/3 [1]. Incorporating the title compound into isoform‑profiling panels enables direct interrogation of whether the sulfonyl‑to‑carbonyl linker switch is a general determinant of isoform selectivity across diverse benzamide substitution patterns.

Negative Control for Physicochemical Property‑Matched Pair Studies in Cellular Assays

Because the title compound and its active positional isomer are physicochemically nearly indistinguishable (identical logP, molecular weight, and H‑bond donor/acceptor counts [2]) yet diverge completely in biochemical activity, paired use of these compounds in cell‑based assays allows deconvolution of target‑mediated effects from off‑target cytotoxicity, membrane perturbation, or nonspecific protein binding that may correlate with bulk physicochemical properties rather than specific molecular recognition.

Application

Selection Property

Validation Focus

h‑NTPDase1 negative control

Null‑activity annotation; matched physicochemical profile

Confirm lack of inhibition in enzyme assay

Halogen‑scanning SAR probe

Bromo/fluoro substitution yielding activity cliff

Map halogen‑dependent potency differences

Isoform selectivity profiling

Sulfonyl vs. carbonyl linker chemotype

Assess h‑NTPDase isoform selectivity shift

Cell‑based target engagement

Physicochemical indistinguishability from active isomer

Deconvolve target‑mediated vs. nonspecific effects

• [1] Zaigham ZH, Ullah S, Pelletier J, Sévigny J, Iqbal J, Hassan A. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h‑NTPDases. RSC Adv. 2023;13:20909‑20915. DOI: 10.1039/D3RA03874B. View Source
• [2] ZINC Database. ZINC12791536 – 4-bromo-N-(4-fluorophenyl)-3-(morpholin-4-ylsulfonyl)benzamide. Computed properties and null activity annotation. URL: https://zinc.docking.org/substances/ZINC000012791536/ View Source